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Compound of Interest

Compound Name: 4-Bromo-3,5-dichloropyridine

Cat. No.: B1278663 Get Quote

A Technical Guide to 4-Bromo-3,5-
dichloropyridine
This document provides a comprehensive overview of the chemical properties, structure, and

synthesis of 4-Bromo-3,5-dichloropyridine, tailored for researchers, scientists, and

professionals in drug development.

Chemical Structure and IUPAC Name
4-Bromo-3,5-dichloropyridine is a halogenated pyridine derivative. Its structure consists of a

pyridine ring substituted with one bromine atom at the 4th position and two chlorine atoms at

the 3rd and 5th positions.

IUPAC Name: 4-Bromo-3,5-dichloropyridine[1]

CAS Number: 343781-45-3[1][2][3][4][5]

Molecular Formula: C₅H₂BrCl₂N[1][3][6]

Synonyms: 3,5-Dichloro-4-bromopyridine[1]
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The key physical and chemical properties of 4-Bromo-3,5-dichloropyridine are summarized

in the table below for easy reference and comparison.

Property Value Source

Molecular Weight 226.89 g/mol [1][3][4][6]

Appearance Colorless or pale yellow crystal [6]

Odor Special aromatic odor [6]

Melting Point 75-76 °C [5][6]

Boiling Point 250.7 ± 35.0 °C at 760 mmHg [5][6]

Density 1.848 ± 0.06 g/cm³ [5][6]

Flash Point 105.393 °C [6]

Vapor Pressure 0.034 mmHg at 25°C [6]

Refractive Index 1.597 [6]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and chloroform.

[6]

Applications
4-Bromo-3,5-dichloropyridine is a significant intermediate in the chemical industry.[6] Its

chemical stability and reactivity make it a versatile building block in the synthesis of various

organic compounds and pharmaceuticals.[6] It also finds application as a raw material for

catalysts, ligands, dyes, and pesticides.[6]

Experimental Protocol: Synthesis
A general method for the preparation of 4-Bromo-3,5-dichloropyridine involves the

substitution reaction of pyridine.[6]

General Synthesis Method:
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The synthesis is typically achieved through the reaction of pyridine with bromine and a Lewis

acid catalyst, such as ferric chloride.[6] The reaction conditions, including temperature, pH, and

reaction time, must be carefully controlled to achieve a high-purity product.[6]

While a detailed, step-by-step experimental protocol for the synthesis of 4-Bromo-3,5-
dichloropyridine is not readily available in the provided search results, the following logical

workflow illustrates the general synthetic approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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